Cas no 1484773-50-3 (3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole)

• Product Name: 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole
• CAS No: 1484773-50-3
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5827962
• PubChem ID: 65979394
• Update Time: 2025-10-29

3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-(3-pyrrolidinylmethyl)-
• 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole
• 3-(pyrrolidin-3-ylmethyl)-1H-1,2,4-triazole
• 1484773-50-3
• AKOS015321356
• EN300-1828245
• CS-0267560
• 3-[(pyrrolidin-3-yl)methyl]-1H-1,2,4-triazole

• Inchi： 1S/C7H12N4/c1-2-8-4-6(1)3-7-9-5-10-11-7/h5-6,8H,1-4H2,(H,9,10,11)
• InChI Key： HDGSDJQCAIDDLN-UHFFFAOYSA-N
• SMILES： N1C(CC2CCNC2)=NC=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 343.4±34.0 °C(Predicted)
• pka: 10?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole

3-(Pyrrolidin-3-yl)methyl-1H-1,2,4-triazole (CAS 1484773-50-3): A Versatile Heterocyclic Compound with Emerging Applications

The 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole (CAS 1484773-50-3) is a fascinating heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This unique molecular structure combines the pyrrolidine and 1,2,4-triazole moieties, creating a scaffold with remarkable potential for various applications. With the growing interest in nitrogen-containing heterocycles and their biological activities, this compound has become a subject of intensive study in drug discovery programs worldwide.

Chemically, 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole belongs to the class of fused heterocyclic compounds, featuring a molecular weight of 166.21 g/mol. The presence of both pyrrolidine and triazole rings in its structure contributes to its unique physicochemical properties, including good solubility in polar organic solvents and moderate stability under physiological conditions. Researchers particularly value this compound for its ability to serve as a versatile building block in medicinal chemistry, enabling the synthesis of more complex molecules with potential therapeutic effects.

Recent studies have highlighted the importance of 1,2,4-triazole derivatives in drug development, with 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole emerging as a particularly promising scaffold. The compound's molecular architecture allows for multiple points of modification, making it an attractive starting material for the synthesis of target-specific drug candidates. Its structural features are known to facilitate interactions with various biological targets, including enzymes and receptors involved in numerous disease pathways.

The synthesis of 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole typically involves multi-step organic reactions that carefully construct the heterocyclic framework. Modern synthetic approaches emphasize green chemistry principles, utilizing catalyst-mediated reactions and microwave-assisted synthesis to improve yields and reduce environmental impact. These advancements align with current trends in sustainable chemistry, addressing growing concerns about the ecological footprint of chemical production.

In pharmaceutical applications, 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole derivatives have shown potential across multiple therapeutic areas. Recent publications suggest their utility in developing central nervous system (CNS) agents, with particular interest in their neuroprotective properties. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and hydrogen bonding capacity, makes it particularly valuable for CNS-targeted drug design.

Beyond medicinal chemistry, 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole has found applications in material science. Its heterocyclic structure contributes to the development of novel functional materials with specific electronic properties. Researchers are exploring its potential in creating organic semiconductors and coordination polymers, responding to the growing demand for advanced materials in electronics and energy storage applications.

The analytical characterization of 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole employs various techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about the compound's purity, structure, and conformation, which are essential for quality control in research and potential industrial applications. Recent advancements in analytical instrumentation have significantly improved the precision of these characterizations.

Market trends indicate growing demand for specialty heterocyclic compounds like 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole, driven by expanding pharmaceutical R&D budgets and increasing interest in targeted therapies. The compound's CAS number (1484773-50-3) serves as a unique identifier in chemical databases and procurement systems, facilitating its tracking in global supply chains. Suppliers are increasingly offering this compound with various purity grades to meet diverse research needs.

Safety considerations for handling 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended when working with this material. Researchers should consult the latest safety data sheets for specific handling instructions, as regulatory guidelines continue to evolve with new scientific understanding.

Future research directions for 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole include exploring its potential in combinatorial chemistry and high-throughput screening platforms. The compound's modular structure makes it particularly suitable for generating diverse chemical libraries, which are invaluable in modern drug discovery. Additionally, investigations into its biocatalytic transformations may open new avenues for sustainable production methods.

The scientific community continues to uncover new aspects of 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole's chemistry and applications. Recent patent filings indicate growing commercial interest in derivatives of this compound, particularly in areas related to precision medicine and personalized therapeutics. As research progresses, this versatile heterocyclic scaffold is likely to play an increasingly important role in addressing current challenges in healthcare and materials science.

For researchers working with 3-(pyrrolidin-3-yl)methyl-1H-1,2,4-triazole, access to reliable analytical data and reference standards is crucial. Several specialized suppliers now offer this compound with comprehensive certificates of analysis, supporting the reproducibility of scientific studies. The availability of these resources reflects the compound's established position in contemporary chemical research and its potential for future innovations.